Cas no 109987-37-3 (1H-Purine-2,6-dione-2-13C,3,7-dihydro-1-(methyl-d3)- (9CI))

• Product Name: 1H-Purine-2,6-dione-2-13C,3,7-dihydro-1-(methyl-d3)- (9CI)
• CAS No: 109987-37-3
• MF: C₆H₄N₄O₂
• MW: 167.140045166016
• CID: 128659
• PubChem ID: 45039929
• Update Time: 2025-04-18

1H-Purine-2,6-dione-2-13C,3,7-dihydro-1-(methyl-d3)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione-2-13C,3,7-dihydro-1-(methyl-d3)- (9CI)
• 3,7-Dihydro-1-(methyl-d3)-1H-purine-2,6-dione
• 1-METHYLXANTHINE-D3
• 1-(trideuteriomethyl)purine-2,6-dione
• 109987-37-3

• Inchi： 1S/C6H4N4O2/c1-10-5(11)3-4(8-2-7-3)9-6(10)12/h2H,1H3/i1D3
• InChI Key： SNXCZWZKBPOLIM-FIBGUPNXSA-N
• SMILES： O=C1C2C(N=CN=2)=NC(N1C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 170.07114
• Monoisotopic Mass: 167.05225562g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.568
• Refractive Index: 1.627
• PSA: 77.74
• LogP: -1.05010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines